p-Tolyltriphenylphosphonium tetra-p-tolylborate
p-Tolyltriphenylphosphonium tetra-p-tolylborate
Brand Name:
Vulcanchem
CAS No.:
181259-37-0
VCID:
VC20884709
InChI:
InChI=1S/C28H28B.C25H22P/c1-21-5-13-25(14-6-21)29(26-15-7-22(2)8-16-26,27-17-9-23(3)10-18-27)28-19-11-24(4)12-20-28;1-21-17-19-25(20-18-21)26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24/h5-20H,1-4H3;2-20H,1H3/q-1;+1
SMILES:
[B-](C1=CC=C(C=C1)C)(C2=CC=C(C=C2)C)(C3=CC=C(C=C3)C)C4=CC=C(C=C4)C.CC1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C53H50BP
Molecular Weight:
728.7 g/mol
p-Tolyltriphenylphosphonium tetra-p-tolylborate
CAS No.: 181259-37-0
Cat. No.: VC20884709
Molecular Formula: C53H50BP
Molecular Weight: 728.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 181259-37-0 |
|---|---|
| Molecular Formula | C53H50BP |
| Molecular Weight | 728.7 g/mol |
| IUPAC Name | (4-methylphenyl)-triphenylphosphanium;tetrakis(4-methylphenyl)boranuide |
| Standard InChI | InChI=1S/C28H28B.C25H22P/c1-21-5-13-25(14-6-21)29(26-15-7-22(2)8-16-26,27-17-9-23(3)10-18-27)28-19-11-24(4)12-20-28;1-21-17-19-25(20-18-21)26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24/h5-20H,1-4H3;2-20H,1H3/q-1;+1 |
| Standard InChI Key | QLYBBNPXASCQEM-UHFFFAOYSA-N |
| SMILES | [B-](C1=CC=C(C=C1)C)(C2=CC=C(C=C2)C)(C3=CC=C(C=C3)C)C4=CC=C(C=C4)C.CC1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
| Canonical SMILES | [B-](C1=CC=C(C=C1)C)(C2=CC=C(C=C2)C)(C3=CC=C(C=C3)C)C4=CC=C(C=C4)C.CC1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
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